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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of
cesium oxalate's solubility in water and various organic solvents. The information is compiled
from a variety of sources to assist researchers and professionals in laboratory and
development settings. However, it is critical to note that there are significant discrepancies in
the reported solubility data for cesium oxalate in water, necessitating careful consideration
and potentially independent verification for critical applications.

Core Properties of Cesium Oxalate

Cesium oxalate (Cs2C20a) is the cesium salt of oxalic acid. It exists as a white crystalline
powder. This compound is utilized in various chemical applications, including as a reagent in
analytical chemistry and in the synthesis of other cesium compounds.[1]

Aqueous Solubility

The solubility of cesium oxalate in water is a subject of conflicting reports in scientific literature
and commercial documentation. While several sources describe it as "easily soluble”[2] or
"highly soluble"[1], others conversely state that it is "highly insoluble".[3] One quantitative
measurement indicates a high solubility of 76 g/100 mL at 25 °C.[4] This value suggests that
cesium oxalate is indeed very soluble in water under standard conditions.
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Due to these conflicting accounts, it is strongly recommended that researchers independently
verify the aqueous solubility of cesium oxalate for their specific applications, particularly where
precise concentration is crucial.

Currently, there is no available data on the temperature-dependent solubility of cesium oxalate

in water.

Organic Solvent Solubility

Quantitative data on the solubility of cesium oxalate in organic solvents is scarce. One study
investigating the solubility of various cesium salts in dimethylformamide (DMF) found that most
have limited solubility, generally less than 2 mg/mL, in the pure solvent.[5] While this study did
not specifically report data for cesium oxalate, it provides a general indication that its solubility
in neat DMF is likely to be low. There is no readily available information regarding its solubility
in other common organic solvents such as alcohols, ethers, ketones, or hydrocarbons.

Summary of Solubility Data

The following table summarizes the available, albeit conflicting, solubility data for cesium

oxalate.
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Solvent Temperature (°C) Solubility Notes
[4] This is the only
gquantitative value
Water 25 76 g/100 mL )
found, suggesting
high solubility.
1][2] Qualitative
N "Easily soluble" / L ]_Q_ S
Water Not Specified ) descriptions indicating
"Highly soluble" -
good solubility.
N ] ] [3][6] Contradictory
Water Not Specified "Highly insoluble”

gualitative description.

Dimethylformamide

[5] Based on a study
of common cesium

(DMF) Not Specified Likely <2 mg/mL salts; specific data for
cesium oxalate is not
available.

No quantitative or
] qualitative data was

Other Organic N ]

Not Specified No Data Available found for other

Solvents

common organic

solvents.

Experimental Protocol: Determination of Aqueous
Solubility as a Function of Temperature

For researchers needing to resolve the discrepancies in aqueous solubility or to determine the

solubility at various temperatures, the following is a generalized experimental protocol. This

method is based on the principle of creating saturated solutions at different temperatures and

determining the concentration of the dissolved solute.[7][8][9]

Materials and Equipment:

e Cesium oxalate

¢ Distilled or deionized water
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o Jacketed glass vessel with a stirrer

o Temperature-controlled water bath

o Calibrated thermometer or temperature probe
e Analytical balance

e Volumetric flasks and pipettes

 Filtration apparatus (e.g., syringe filters)

e Drying oven

o Evaporating dishes

Procedure:

e Preparation of Saturated Solutions:

o Add an excess amount of cesium oxalate to a known volume of distilled water in the
jacketed glass vessel.

o Set the temperature-controlled water bath to the desired temperature.

o Stir the mixture vigorously for a sufficient time to ensure equilibrium is reached (e.g., 24-48
hours). The presence of undissolved solid is necessary to confirm saturation.

o Sample Collection and Filtration:
o Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated pipette to
prevent crystallization upon cooling.

o Immediately filter the collected sample through a pre-heated filter to remove any
suspended solid particles.

o Gravimetric Analysis:
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o Accurately weigh a clean, dry evaporating dish.

o Transfer the filtered, saturated solution to the evaporating dish and record the exact
volume.

o Carefully evaporate the solvent in a drying oven at a suitable temperature (e.g., 105-110
°C) until a constant weight of the dried cesium oxalate is achieved.

o

Allow the evaporating dish to cool in a desiccator before re-weighing.

» Calculation of Solubility:

o Calculate the mass of the dissolved cesium oxalate by subtracting the initial weight of the
evaporating dish from the final weight.

o Express the solubility in grams per 100 g of water or other desired units.
o Temperature Variation:

o Repeat the procedure at various temperatures to construct a solubility curve.

Experimental Workflow Diagram
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Caption: Experimental workflow for determining the aqueous solubility of cesium oxalate.
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Conclusion

The solubility of cesium oxalate is not well-documented, with conflicting reports on its behavior
in water and a lack of data for organic solvents. For applications where solubility is a critical
parameter, it is imperative for researchers to perform independent verification. The provided
experimental protocol offers a reliable method for determining the aqueous solubility of cesium
oxalate as a function of temperature. Further research is needed to provide a definitive and
comprehensive solubility profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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